Cas no 91419-51-1 (tert-butyl N-(4-cyanobutyl)carbamate)

• Product Name: tert-butyl N-(4-cyanobutyl)carbamate
• CAS No: 91419-51-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 799728
• PubChem ID: 45091902
• Update Time: 2025-04-19

tert-butyl N-(4-cyanobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-cyanobutyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(4-cyanobutyl)carbamate
• tert-Butyl (4-cyanobutyl)carbamate
• CS-0457888
• Carbamic acid, (4-cyanobutyl)-, 1,1-dimethylethyl ester
• SCHEMBL5558068
• AKOS013101225
• 91419-51-1
• EN300-1699763
• DTXSID101204600

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7-11/h4-6,8H2,1-3H3,(H,12,13)
• InChI Key： CLCQFTKCKNBPBE-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 62.12000
• LogP: 2.59588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives